Cas no 1337625-63-4 (3-amino-3-4-(diethylamino)phenylpropan-1-ol)

• Product Name: 3-amino-3-4-(diethylamino)phenylpropan-1-ol
• CAS No: 1337625-63-4
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6483731
• PubChem ID: 165742882
• Update Time: 2025-05-19

3-amino-3-4-(diethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-4-(diethylamino)phenylpropan-1-ol
• EN300-1826646
• 1337625-63-4
• 3-amino-3-[4-(diethylamino)phenyl]propan-1-ol

• Inchi： 1S/C13H22N2O/c1-3-15(4-2)12-7-5-11(6-8-12)13(14)9-10-16/h5-8,13,16H,3-4,9-10,14H2,1-2H3
• InChI Key： MYLNSLKCWVNCFC-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(=CC=1)N(CC)CC)N

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-3-4-(diethylamino)phenylpropan-1-ol

Recent Advances in the Study of 3-amino-3-4-(diethylamino)phenylpropan-1-ol (CAS: 1337625-63-4): A Comprehensive Research Brief

The compound 3-amino-3-4-(diethylamino)phenylpropan-1-ol (CAS: 1337625-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential clinical applications. By consolidating recent findings, this brief aims to serve as a valuable resource for researchers and professionals in the field.

Recent studies have highlighted the synthetic pathways and optimization strategies for 3-amino-3-4-(diethylamino)phenylpropan-1-ol. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic asymmetric reactions to achieve high yields and enantiomeric purity. The compound's structural versatility allows for further derivatization, making it a valuable scaffold for drug discovery. Notably, its amine and hydroxyl functional groups provide multiple sites for chemical modifications, enabling the development of novel analogs with enhanced pharmacological properties.

In terms of biological activity, 3-amino-3-4-(diethylamino)phenylpropan-1-ol has demonstrated significant potential as a modulator of various biochemical pathways. Recent in vitro and in vivo studies have revealed its efficacy in targeting specific receptors and enzymes involved in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest that this compound may act as a selective inhibitor of certain kinases, which are critical in the regulation of cell proliferation and apoptosis. These findings open new avenues for the development of targeted therapies for cancer and other proliferative disorders.

Moreover, the pharmacokinetic and pharmacodynamic properties of 3-amino-3-4-(diethylamino)phenylpropan-1-ol have been extensively investigated in recent preclinical studies. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and minimal off-target effects. These characteristics make it a promising candidate for further clinical development. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future studies to ensure its safety and efficacy in human trials.

In conclusion, the latest research on 3-amino-3-4-(diethylamino)phenylpropan-1-ol (CAS: 1337625-63-4) underscores its potential as a versatile and pharmacologically active compound. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties position it as a valuable asset in drug discovery and development. Continued research efforts are warranted to explore its full therapeutic potential and address remaining challenges. This brief serves as a testament to the compound's growing importance in the field and highlights the need for collaborative efforts to advance its clinical translation.